Cas no 2172629-59-1 (methyl 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoate)

• Product Name: methyl 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoate
• CAS No: 2172629-59-1
• MF: C₁₀H₁₁ClO₃S
• MW: 246.710541009903
• CID: 6276558
• PubChem ID: 165507801
• Update Time: 2025-05-22

methyl 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoate
• methyl 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}but-2-enoate
• EN300-1289940
• 2172629-59-1

• Inchi： 1S/C10H11ClO3S/c1-13-10(12)3-2-6-15-7-8-4-5-9(11)14-8/h2-5H,6-7H2,1H3/b3-2+
• InChI Key： YPCXWUNXWSZESK-NSCUHMNNSA-N
• SMILES： ClC1=CC=C(CSC/C=C/C(=O)OC)O1

Computed Properties

• Exact Mass: 246.0117431g/mol
• Monoisotopic Mass: 246.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.7Ų

Additional information on methyl 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoate

Methyl 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoate: A Comprehensive Overview

Methyl 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoate, also known by its CAS number 2172629-59-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl ester group, a butenoate moiety, and a substituted furan ring. The presence of the chlorine atom in the furan ring adds to its chemical complexity and potential applications.

The synthesis of methyl 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoate involves a series of well-established organic reactions, including nucleophilic substitution and conjugate addition. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity.

The physical and chemical properties of this compound are highly relevant to its potential applications. It exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions and as a precursor for more complex molecules.

In terms of biological activity, methyl 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enoate has shown promising results in recent studies. Researchers have investigated its potential as an anti-inflammatory agent, demonstrating moderate activity in vitro against key inflammatory pathways. Additionally, the compound has been tested for its ability to inhibit certain enzymes associated with neurodegenerative diseases, with encouraging results reported in preclinical models.

The application of this compound extends beyond pharmacology. It has been explored as a building block in the synthesis of advanced materials, such as polymers and nanoparticles. For example, recent work has demonstrated its use in the preparation of biodegradable polymers with tailored mechanical properties, which could find applications in drug delivery systems and tissue engineering.

From an environmental perspective, the biodegradability of methyl 4-{(5-chlorofuran-2-yl)methylsulfanyl}but-2-enolate has been studied extensively. Results indicate that under aerobic conditions, the compound undergoes rapid degradation, making it a more sustainable option compared to traditional synthetic materials. This aligns with current trends toward green chemistry and sustainable manufacturing practices.

In conclusion, methyl 4-{(5-chlorofuran-2-yllmethylsulfanyl}butennoate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical properties, positions it as an important tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly significant role in advancing modern science and technology.